Cas no 2172518-68-0 (3-Amino-3-cyclobutylbutanamide)

• Product Name: 3-Amino-3-cyclobutylbutanamide
• CAS No: 2172518-68-0
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5771016
• PubChem ID: 165507120
• Update Time: 2025-08-03

3-Amino-3-cyclobutylbutanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-cyclobutylbutanamide
• 2172518-68-0
• EN300-1287438
• 3-Amino-3-cyclobutylbutanamide

• Inchi： 1S/C8H16N2O/c1-8(10,5-7(9)11)6-3-2-4-6/h6H,2-5,10H2,1H3,(H2,9,11)
• InChI Key： KPKDKAUJHPPWCX-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C1CCC1)N)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69.1Ų

Additional information on 3-Amino-3-cyclobutylbutanamide

Introduction to 3-Amino-3-cyclobutylbutanamide (CAS No. 2172518-68-0)

3-Amino-3-cyclobutylbutanamide, identified by the Chemical Abstracts Service Number (CAS No.) 2172518-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the amide class, characterized by its structural motif of a carbonyl group bonded to a nitrogen atom, which is further connected to an amine group. The presence of a cyclobutyl substituent at the third carbon position introduces unique steric and electronic properties, making this molecule of considerable interest for synthetic and medicinal chemistry applications.

The synthesis of 3-Amino-3-cyclobutylbutanamide involves multi-step organic transformations, typically starting from readily available precursors such as cyclobutanone or cyclobutyl halides. The introduction of the amino group at the third carbon position is a critical step, often achieved through nucleophilic substitution or reduction reactions. The precise control of reaction conditions is essential to ensure high yield and purity, as side reactions can lead to undesired byproducts that may complicate downstream applications.

One of the most compelling aspects of 3-Amino-3-cyclobutylbutanamide is its potential utility as a building block in drug discovery. The cyclobutyl moiety is known to influence the pharmacokinetic properties of molecules, including solubility, metabolic stability, and binding affinity. Researchers have leveraged this structural feature to design novel compounds with enhanced bioactivity. For instance, derivatives of this amide have been explored as inhibitors of enzymes involved in inflammatory pathways, showcasing its therapeutic promise.

Recent advancements in computational chemistry have further illuminated the structural and functional characteristics of 3-Amino-3-cyclobutylbutanamide. Molecular modeling studies suggest that the cyclobutyl ring can adopt multiple conformations, which may impact its interactions with biological targets. These insights have guided the development of more potent and selective analogs, demonstrating the importance of structural optimization in medicinal chemistry.

The role of 3-Amino-3-cyclobutylbutanamide in biochemical pathways has also been investigated. Initial studies indicate that this compound may serve as a precursor in the biosynthesis of certain amino acids or as a modulator of enzyme activity. Its ability to interact with proteins and nucleic acids has been explored through various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided valuable insights into its molecular recognition capabilities.

In the context of drug development, 3-Amino-3-cyclobutylbutanamide has been incorporated into libraries of compounds screened for biological activity. High-throughput screening (HTS) campaigns have identified several derivatives with promising pharmacological profiles, including anti-inflammatory and analgesic effects. These findings underscore the compound's potential as a scaffold for further medicinal chemistry exploration.

The synthesis and characterization of 3-Amino-3-cyclobutylbutanamide also highlight advancements in green chemistry principles. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Catalytic methods and solvent-free reactions have been particularly effective in achieving these goals, aligning with global efforts to promote sustainable chemical practices.

Future research directions for 3-Amino-3-cyclobutylbutanamide include exploring its role in complex biological systems and developing novel therapeutic applications. The compound's unique structural features make it an attractive candidate for designing molecules with tailored properties. Additionally, its potential as a tool for studying enzyme mechanisms and protein interactions remains an exciting area for investigation.

Overall, 3-Amino-3-cyclobutylbutanamide (CAS No. 2172518-68-0) represents a significant advancement in pharmaceutical chemistry. Its synthesis, structural analysis, and potential therapeutic applications underscore its importance in both academic research and industrial development. As our understanding of its properties continues to grow, so too will its impact on drug discovery and biochemical research.